N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-3,5-dimethylbenzamide

• Molecular Formula: C23H29N3O2
• Molecular Weight: 379.5 g/mol
• IUPAC Name: 3,5-dimethyl-N-[4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C23H29N3O2/c1-16(2)23(28)26-11-9-25(10-12-26)21-7-5-20(6-8-21)24-22(27)19-14-17(3)13-18(4)15-19/h5-8,13-16H,9-12H2,1-4H3,(H,24,27)
• InChI Key: SQUATUMRBVUISZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C(C)C)C

Description

N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-3,5-dimethylbenzamide, also known as IBMPBD, is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound is a member of the benzamide family and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-3,5-dimethylbenzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cell proliferation. This results in the suppression of tumor growth and the induction of apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-3,5-dimethylbenzamide has also been found to exhibit a range of other biochemical and physiological effects. Studies have shown that it has anti-inflammatory properties, as well as the ability to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-3,5-dimethylbenzamide for lab experiments is its high potency and specificity for certain enzymes and cell types. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, its high potency also means that it must be used with caution, as it can be toxic to normal cells at high concentrations.

Future Directions

There are several potential future directions for research on N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-3,5-dimethylbenzamide. One area of interest is the development of new cancer therapies based on the compound's anti-tumor activity. Another potential direction is the study of its anti-inflammatory properties for the treatment of inflammatory diseases such as arthritis. Additionally, further research is needed to fully understand the compound's mechanism of action and to identify any potential side effects or limitations for its use in medicine.

Synthesis Methods

The synthesis of N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-3,5-dimethylbenzamide can be achieved through a multi-step process involving the reaction of 4-isobutyryl-1-piperazinecarboxylic acid with 3,5-dimethylbenzoyl chloride. The resulting product is then purified through column chromatography to yield the final compound.

Scientific Research Applications

N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-3,5-dimethylbenzamide has been the subject of numerous scientific studies due to its potential applications in the field of medicine. One of the most promising areas of research has been in the treatment of cancer. Studies have shown that N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-3,5-dimethylbenzamide exhibits potent anti-tumor activity in a variety of cancer cell lines, making it a potential candidate for the development of new cancer therapies.